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Compound of Interest

Compound Name: Aviglycine hydrochloride

Cat. No.: B1665844 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Aviglycine hydrochloride is a potent inhibitor of ethylene biosynthesis in plants.[1][2] It

functions by competitively inhibiting 1-aminocyclopropane-1-carboxylic acid (ACC) synthase, a

key enzyme in the ethylene production pathway.[3] This compound is widely utilized in

agricultural and plant biology research to delay fruit ripening, reduce fruit drop, and prolong the

shelf life of various fruits and flowers.[1][4][5][6] In addition to its role in plant science,

Aviglycine hydrochloride has also been shown to inhibit cystathionine β-lyase and

cystathionine γ-lyase.[1][7]

Proper preparation of a stable and accurate stock solution is the first critical step for successful

experimentation. These application notes provide a detailed protocol for the preparation,

storage, and handling of Aviglycine hydrochloride stock solutions.

Physicochemical and Solubility Data
A summary of the key quantitative data for Aviglycine hydrochloride is presented in Table 1.

This information is essential for accurate preparation of stock solutions and for understanding

the compound's properties.
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Property Value

Molecular Formula C₆H₁₃ClN₂O₃

Molecular Weight 196.63 g/mol [1][7]

Appearance Off-white to light brown solid[1]

Solubility in Water
75 mg/mL (381.43 mM); may require sonication.

[1][8] Soluble up to 100 mM.

Solubility in PBS (pH 7.2) Approximately 10 mg/mL[7]

Storage of Solid -20°C, sealed from moisture.[1][7]

Stock Solution Storage

-20°C for up to 1 month; -80°C for up to 6

months.[1] It is recommended to aliquot to avoid

repeated freeze-thaw cycles.[1]

pKa (at 20°C) 2.84, 8.81, 9.95[9][10]

Experimental Protocol: Preparation of a 100 mM
Aviglycine Hydrochloride Aqueous Stock Solution
This protocol describes the preparation of a 100 mM aqueous stock solution of Aviglycine
hydrochloride. This concentration is suitable for subsequent dilution to a wide range of

working concentrations for various experimental needs.

3.1. Materials

Aviglycine hydrochloride (purity >95%)

Sterile, deionized, or distilled water

Sterile conical tubes (e.g., 15 mL or 50 mL)

Analytical balance

Weighing paper or boat
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Spatula

Vortex mixer

Sonicator (optional)

Sterile syringe filters (0.22 µm)

Sterile syringes

Sterile microcentrifuge tubes or cryovials for aliquoting

3.2. Procedure

Calculate the required mass: To prepare 10 mL of a 100 mM stock solution, calculate the

mass of Aviglycine hydrochloride needed using the following formula: Mass (g) =

Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) Mass (g) = 0.1 mol/L x 0.01 L x

196.63 g/mol = 0.19663 g Therefore, you will need approximately 196.6 mg of Aviglycine
hydrochloride.

Weigh the compound: Tare a clean, dry weighing boat on the analytical balance. Carefully

weigh out the calculated amount of Aviglycine hydrochloride powder.

Dissolution: Transfer the weighed powder into a sterile conical tube. Add a portion of the

sterile water (e.g., 8 mL) to the tube.

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved. If

the compound does not dissolve readily, sonication for a few minutes can aid in dissolution.

[1][8]

Adjust to final volume: Once the solid is fully dissolved, add sterile water to bring the final

volume to 10 mL. Invert the tube several times to ensure the solution is homogeneous.

Sterilization: To ensure the sterility of the stock solution, filter it through a 0.22 µm sterile

syringe filter into a new sterile tube.[1] This step is particularly important for cell culture or

other sensitive biological applications.
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Aliquoting and Storage: Dispense the sterile stock solution into smaller, single-use aliquots in

sterile microcentrifuge tubes or cryovials. This practice minimizes contamination and

degradation from repeated freeze-thaw cycles.[1] Label the aliquots clearly with the

compound name, concentration, and date of preparation. Store the aliquots at -20°C for

short-term use (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1]

3.3. Safety Precautions

Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and

safety glasses, when handling the solid compound and its solutions.

Handle the powder in a well-ventilated area or a fume hood to avoid inhalation.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.[11][12][13]

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the preparation of the Aviglycine
hydrochloride stock solution.
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Caption: Workflow for preparing Aviglycine hydrochloride stock solution.

Signaling Pathway Inhibition
Aviglycine hydrochloride's primary mechanism of action is the inhibition of ethylene

biosynthesis. The simplified pathway below illustrates the point of inhibition.
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Caption: Inhibition of ACC synthase by Aviglycine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1665844#how-to-prepare-aviglycine-hydrochloride-
stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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